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Compound of Interest

Compound Name: 2,6-Diiodo-4-nitrophenol

Cat. No.: B1216091

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety data and handling precautions
for 2,6-Diiodo-4-nitrophenol (CAS No. 305-85-1). The information is compiled and presented
to meet the needs of laboratory personnel and those involved in drug development, ensuring
safe handling and use of this compound.

Section 1: Chemical Product and Company

Identification
Product Name: 2,6-Diiodo-4-nitrophenol
Disophenol, 4-Nitro-2,6-diiodophenol, Ancylol,
Synonyms: - )
Diisophenol, Disofen, lodofen, lodophen[1][2][3]
CAS Number: 305-85-1[1][2][3]
Molecular Formula: C6H3I2NO3[1][3]
Molecular Weight: 390.90 g/mol [1][3]

Section 2: Hazards ldentification

GHS Classification:
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According to the Globally Harmonized System of Classification and Labelling of Chemicals
(GHS), 2,6-Diiodo-4-nitrophenol is classified as:

Acute Toxicity, Oral (Category 3)[1]

Acute Toxicity, Dermal (Category 4)[1]

Skin Irritation (Category 2)

Eye Irritation (Category 2)

Acute Toxicity, Inhalation (Category 4)

Specific target organ toxicity — single exposure (Category 3), Respiratory system
GHS Label Elements, including Precautionary Statements:
o Pictogram(s):
o lialt text
o lwalt text
» Signal Word: Danger[1]

e Hazard Statements:

[¢]

H301: Toxic if swallowed.[1][4]

o H312: Harmful in contact with skin.[1][4]
o H315: Causes skin irritation.[4]

o H319: Causes serious eye irritation.[4]
o H332: Harmful if inhaled.[4]

o H335: May cause respiratory irritation.[4]
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 Precautionary Statements:

o Prevention:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[5][6]

P264: Wash skin thoroughly after handling.[5]

P270: Do not eat, drink or smoke when using this product.[7]

P271: Use only outdoors or in a well-ventilated area.[7]

P280: Wear protective gloves/ protective clothing/ eye protection/ face protection.[5][8]

o Response:

= P301 + P310: IF SWALLOWED: Immediately call a POISON CENTER or
doctor/physician.

= P302 + P352: IF ON SKIN: Wash with plenty of water.[5]

» P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for
breathing.[5]

= P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do. Continue rinsing.[6]

» P312: Call a POISON CENTER or doctor/physician if you feel unwell.[5]

= P330: Rinse mouth.[7]

o Storage:

» P403 + P233: Store in a well-ventilated place. Keep container tightly closed.[7]

» P405: Store locked up.[7]

o Disposal:
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» P501: Dispose of contents/container to an approved waste disposal plant.[7]

Section 3: Composition/information on Ingredients

Component CAS Number Concentration

2,6-Diiodo-4-nitrophenol 305-85-1 >95%

Section 4: First-Aid Measures

« If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a
physician.[7]

» In Case of Skin Contact: Take off contaminated clothing and shoes immediately. Wash off
with soap and plenty of water. Consult a physician.[1][7]

e In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and
consult a physician.[6]

« |If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Consult a physician.[1]

Section 5: Fire-Fighting Measures

e Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

e Special Hazards Arising from the Substance or Mixture: When heated to decomposition, it
emits very toxic fumes of iodine and nitrogen oxides.[1][2][9]

» Advice for Firefighters: Wear self-contained breathing apparatus for firefighting if necessary.

[7]

Section 6: Accidental Release Measures

o Personal Precautions, Protective Equipment, and Emergency Procedures: Use personal
protective equipment. Avoid dust formation. Avoid breathing vapors, mist, or gas. Ensure
adequate ventilation. Evacuate personnel to safe areas. Avoid breathing dust.[6][7]
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e Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.[6]

» Methods and Materials for Containment and Cleaning Up: Pick up and arrange disposal
without creating dust. Sweep up and shovel. Keep in suitable, closed containers for disposal.

[6]

Section 7: Handling and Storage

» Precautions for Safe Handling: Avoid contact with skin and eyes. Avoid formation of dust and
aerosols. Provide appropriate exhaust ventilation at places where dust is formed.[6][7][10]

» Conditions for Safe Storage, Including any Incompatibilities: Store in a cool place. Keep the
container tightly closed in a dry and well-ventilated place.[6][10] Recommended storage
temperature is 2-8°C, protected from light.[2][11] It is sensitive to light.[2][11]

Section 8: Exposure Controls/Personal Protection

e Engineering Controls: Handle in accordance with good industrial hygiene and safety
practices. Wash hands before breaks and at the end of the workday.[6] Use a local exhaust
ventilation system.

» Personal Protective Equipment:

o

Eye/Face Protection: Safety glasses with side-shields conforming to EN166.[6]

o Skin Protection: Handle with gloves. Gloves must be inspected prior to use. Use proper
glove removal technique (without touching the glove's outer surface) to avoid skin contact
with this product. Dispose of contaminated gloves after use in accordance with applicable
laws and good laboratory practices. Wash and dry hands.[6]

o Body Protection: Complete suit protecting against chemicals. The type of protective
equipment must be selected according to the concentration and amount of the dangerous
substance at the specific workplace.[6]

o Respiratory Protection: For nuisance exposures, use type P95 (US) or type P1 (EU EN
143) particle respirator. For higher-level protection, use type OV/AG/P99 (US) or type
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ABEK-P2 (EU EN 143) respirator cartridges.[6]

Section 9: Physical and Chemical Properties

Property Value
Light yellow feathery crystals or yellow
Appearance ) )
crystalline solid[1][2][9]
Odor No data available
Odor Threshold No data available
pH No data available

Melting Point/Freezing Point

152-154 °C (lit.)[2][9][11]

Initial Boiling Point and Boiling Range

310.6 °C at 760 mmHg[11]

Flash Point

141.6 °C[11]

Evaporation Rate

No data available

Flammability (solid, gas)

Probably combustible[1][9]

Upper/Lower Flammability or Explosive Limits

No data available

Vapor Pressure

0.000325 mmHg at 25°C[11]

Vapor Density

No data available

Relative Density

2.717 g/lcm3[11]

Water Solubility

Very sparingly soluble[2][11]

Partition Coefficient: n-octanol/water

logP: 3.03280[11]

Auto-ignition Temperature

No data available

Decomposition Temperature

No data available

Viscosity

No data available

Explosive Properties

No data available

Oxidizing Properties

No data available
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Section 10: Stability and Reactivity

¢ Reactivity: No data available.

o Chemical Stability: Stable under recommended storage conditions.[2][9]

» Possibility of Hazardous Reactions: No data available.

» Conditions to Avoid: Light.[2][11]

¢ Incompatible Materials: Strong reducing agents, strong bases.[9] Reacts as a weak acid.

Incompatible with strong reducing substances such as hydrides, nitrides, alkali metals, and

sulfides. Flammable gas (H2) is often generated, and the heat of the reaction may ignite the

gas. May generate heat with bases.[1][9]

e Hazardous Decomposition Products: Hazardous decomposition products formed under fire

conditions - Carbon oxides, Nitrogen oxides (NOx), Hydrogen iodide. When heated to

decomposition, it emits very toxic fumes.[1][2][9]

Section 11: Toxicological Information

Acute Toxicity:
Route Species Value
LD50 Oral Rat 170 mg/kg[2]
LD50 Oral Mouse 212 mg/kg[2]
LD50 Intravenous Rat 105 mg/kg[2]
LD50 Intravenous Mouse 88 mg/kg[2]
LD50 Intraperitoneal Rat 105 mg/kg[2]
LD50 Intraperitoneal Mouse 107 mg/kg[2]
LD50 Subcutaneous Rat 122 mg/kg[2]
LD50 Subcutaneous Mouse 110 mg/kg[2]
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o Skin Corrosion/Irritation: Causes skin irritation.

o Serious Eye Damage/Eye Irritation: Causes serious eye irritation.
o Respiratory or Skin Sensitization: No data available.

o Germ Cell Mutagenicity: No data available.

» Carcinogenicity:

o IARC: No component of this product present at levels greater than or equal to 0.1% is
identified as probable, possible or confirmed human carcinogen by IARC.

o ACGIH: No component of this product present at levels greater than or equal to 0.1% is
identified as a carcinogen or potential carcinogen by ACGIH.

o NTP: No component of this product present at levels greater than or equal to 0.1% is
identified as a known or anticipated carcinogen by NTP.

o OSHA: No component of this product present at levels greater than or equal to 0.1% is
identified as a carcinogen or potential carcinogen by OSHA.

* Reproductive Toxicity: No data available.

o Specific Target Organ Toxicity - Single Exposure: May cause respiratory irritation.
o Specific Target Organ Toxicity - Repeated Exposure: No data available.

o Aspiration Hazard: No data available.

» Additional Information: Signs of toxicity in experimental animals include increased
respiration, heart rate, and body temperature.[9]

Experimental Protocols

General Handling Protocol for 2,6-Diiodo-4-nitrophenol:
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» Risk Assessment: Before handling, conduct a thorough risk assessment for the planned
experiment, considering the quantity of the substance to be used, the potential for dust
formation, and the duration of the procedure.

o Engineering Controls: All handling of solid 2,6-Diiodo-4-nitrophenol should be performed in
a certified chemical fume hood to minimize inhalation exposure.

o Personal Protective Equipment (PPE):
o Wear a lab coat, closed-toe shoes, and safety glasses with side shields at all times.

o Wear appropriate chemical-resistant gloves (e.g., nitrile) and change them immediately if
contaminated.

o For procedures with a high risk of dust generation, consider using a respirator with a
particulate filter.

e Weighing and Dispensing:
o Weigh the solid in the fume hood on a disposable weighing paper or in a tared container.
o Handle the container with care to avoid generating dust.
o Close the stock container immediately after dispensing.
e Dissolving:
o If dissolving the compound, add the solvent to the solid slowly to avoid splashing.
o Perform this step in the fume hood.
» Waste Disposal:

o Dispose of all contaminated materials (gloves, weighing paper, etc.) in a designated
hazardous waste container.

o Dispose of unused 2,6-Diiodo-4-nitrophenol and its solutions as hazardous waste
according to institutional and local regulations.
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o Decontamination:
o Clean the work area in the fume hood thoroughly after handling is complete.

o Wash hands thoroughly with soap and water after removing gloves.

Visualizations
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Start: Identify Need for
2,6-Diiodo-4-nitrophenol

Conduct Risk Assessment
(Quantity, Procedure, Hazards)

l

Select Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator)

l

Prepare Engineering Controls
(Fume Hood, Ventilation)

l

Handle Compound in Fume Hood
(Weighing, Dispensing, Dissolving)

Accidental Spill or Exposure

y

Segregate and Dispose of
Hazardous Waste

Follow Emergency Procedures
(Evacuate, First Aid, Report)

After securing area

y

Decontaminate Work Area
and PPE

End: Procedure Complete

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Hazardous Chemicals.

© 2025 BenchChem. All rights reserved. 11/13 Tech Support


https://www.benchchem.com/product/b1216091?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1216091?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

This guide is intended for informational purposes only and does not substitute for a formal
Safety Data Sheet (SDS) provided by the manufacturer. Always refer to the specific SDS for the
product you are using.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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